Cas no 2760449-69-0 (1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)-)

• Product Name: 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)-
• CAS No: 2760449-69-0
• MF: C₃H₉ClFN
• MW: 113.561663389206
• CID: 5562622
• Update Time: 2025-11-02

1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)-
• (R)-2-Fluoropropan-1-amine hydrochloride

• Inchi： 1S/C3H8FN.ClH/c1-3(4)2-5;/h3H,2,5H2,1H3;1H/t3-;/m1./s1
• InChI Key： PWMCOIMMDLINMM-AENDTGMFSA-N
• SMILES： [C@@H](F)(C)CN.Cl

Additional information on 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)-

Comprehensive Overview of 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)- (CAS No. 2760449-69-0)

1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)- is a specialized chiral amine compound with significant applications in pharmaceutical research and fine chemical synthesis. Its CAS number, 2760449-69-0, uniquely identifies this chemical entity in global databases. The compound features a fluorine atom at the 2-position of the propanamine backbone, which enhances its reactivity and selectivity in various synthetic pathways. The hydrochloride salt form improves stability and solubility, making it particularly valuable in laboratory and industrial settings.

The 2-fluoro-1-propanamine hydrochloride derivative is increasingly sought after due to the growing demand for fluorinated compounds in drug discovery. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity of pharmaceutical candidates. Researchers frequently search for "fluorinated amine building blocks" or "chiral amine derivatives for drug synthesis," highlighting the relevance of this compound in contemporary medicinal chemistry. The (2R)-configuration adds stereochemical specificity, crucial for developing enantiomerically pure therapeutics.

From a chemical perspective, (2R)-2-fluoro-1-propanamine hydrochloride demonstrates unique physicochemical properties. The fluorine substituent creates a strong dipole moment while maintaining relatively small steric bulk, allowing for precise molecular interactions. These characteristics make it valuable for designing enzyme inhibitors or receptor modulators. Current trends in "fluorine in drug design" and "chiral amine applications" reflect the compound's importance in addressing modern pharmacological challenges.

The synthesis of CAS 2760449-69-0 typically involves asymmetric fluorination techniques or resolution of racemic mixtures. Process chemists often optimize routes to maximize yield and enantiomeric excess while minimizing environmental impact. Recent advancements in "green fluorination methods" and "sustainable chiral synthesis" demonstrate the industry's focus on eco-friendly production of such valuable intermediates.

Analytical characterization of 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)- employs various techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. Quality control protocols ensure batch-to-batch consistency, particularly important for pharmaceutical applications. The compound's purity profile often meets stringent requirements for "GMP-grade chiral amines" used in clinical research.

Market dynamics for fluorinated chiral amines show steady growth, driven by expanding drug pipelines and increased outsourcing of chemical intermediates. Suppliers frequently list this compound under categories like "pharmaceutical intermediates" or "chiral building blocks." The development of novel antiviral and CNS-targeting drugs particularly fuels demand for such structurally sophisticated molecules.

Handling (2R)-2-fluoro-1-propanamine hydrochloride requires standard laboratory precautions for amine hydrochlorides. While not classified as hazardous, proper storage conditions maintain stability and prevent degradation. Researchers appreciate detailed technical data sheets that include information on "amine hydrochloride solubility" and "fluorinated compound stability."

Future applications of CAS 2760449-69-0 may expand into materials science and agrochemicals, following broader trends in fluorine chemistry. The compound's versatility positions it well for emerging fields like "fluorine-containing biomaterials" or "chiral catalysts." Continuous innovation in synthetic methodology promises to enhance accessibility of this valuable intermediate.

In conclusion, 1-Propanamine, 2-fluoro-, hydrochloride (1:1), (2R)- represents an important tool for modern chemical research and drug development. Its unique combination of fluorine substitution and chiral purity addresses critical needs in pharmaceutical design while offering opportunities for novel applications. The compound's scientific and commercial significance will likely grow as fluorine chemistry continues to advance across multiple disciplines.